Cas no 668969-41-3 (3-(2,6-difluorophenyl)-1-methyl-1H-pyrazole-5-carboxylic acid)

• Product Name: 3-(2,6-difluorophenyl)-1-methyl-1H-pyrazole-5-carboxylic acid
• CAS No: 668969-41-3
• MF: C₁₁H₈F₂N₂O₂
• MW: 238.190229415894
• CID: 1718932
• PubChem ID: 53403888
• Update Time: 2025-07-31

3-(2,6-difluorophenyl)-1-methyl-1H-pyrazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-5-carboxylic acid, 3-(2,6-difluorophenyl)-1-methyl-
• 3-(2,6-difluorophenyl)-1-methyl-1H-pyrazole-5-carboxylic acid
• EN300-1845021
• 668969-41-3
• SCHEMBL6835603
• 5-(2,6-DIFLUOROPHENYL)-2-METHYLPYRAZOLE-3-CARBOXYLIC ACID

• MDL： MFCD11848422
• Inchi： 1S/C11H8F2N2O2/c1-15-9(11(16)17)5-8(14-15)10-6(12)3-2-4-7(10)13/h2-5H,1H3,(H,16,17)
• InChI Key： NDAZFCWIZAEBOU-UHFFFAOYSA-N
• SMILES： FC1C=CC=C(C=1C1C=C(C(=O)O)N(C)N=1)F

Computed Properties

• Exact Mass: 238.05544
• Monoisotopic Mass: 238.055
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• PSA: 55.12

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles